Cas no 2171728-70-2 (1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide
• CAS No: 2171728-70-2
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 5997427
• PubChem ID: 165948203
• Update Time: 2025-10-16

1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide
• EN300-1281663
• 1-[(2-aminopyrimidin-4-yl)methyl]azetidine-2-carboxamide
• 2171728-70-2

• Inchi： 1S/C9H13N5O/c10-8(15)7-2-4-14(7)5-6-1-3-12-9(11)13-6/h1,3,7H,2,4-5H2,(H2,10,15)(H2,11,12,13)
• InChI Key： CSMMQKHFGHIGPM-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1C=CN=C(N)N=1)N

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide

Compound CAS No. 2171728-70-2: 1-(2-Aminopyrimidin-4-yl)methylazetidine-2-carboxamide

The compound with CAS No. 2171728-70-2, known as 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylazetidine ring system with a pyrimidine moiety, making it a promising candidate for various applications in drug discovery and development.

Methylazetidine is a four-membered ring structure that is known for its stability and versatility in chemical synthesis. The presence of this group in the compound provides a rigid framework that can enhance the molecule's bioavailability and pharmacokinetic properties. The pyrimidine ring, on the other hand, is a heterocyclic aromatic system that is commonly found in many biologically active compounds, including nucleosides and various anticancer agents.

The carboxamide group attached to the methylazetidine ring plays a crucial role in modulating the compound's physicochemical properties. This functional group not only enhances the molecule's solubility but also contributes to its ability to interact with biological targets, such as enzymes and receptors. Recent studies have shown that compounds with similar structures exhibit potent inhibitory activity against various enzymes, making them potential leads for therapeutic interventions.

One of the most exciting aspects of 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide is its potential application in the development of novel anticancer agents. Researchers have demonstrated that this compound can effectively inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. These findings suggest that the compound could serve as a foundation for designing more effective and selective anticancer drugs with reduced side effects.

In addition to its therapeutic potential, this compound has also been studied for its role in neuroprotective agents and anti-inflammatory drugs. The ability of the compound to modulate inflammatory pathways and protect against neuronal damage has opened new avenues for its application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-(2-aminopyrimidin-4-yl)methylazetidine-2-carboxamide involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and amide formations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, making it more efficient and scalable for large-scale production.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided valuable insights into its molecular structure, purity, and stability under various conditions.

Moreover, computational studies have been conducted to evaluate the binding affinity of this compound with various biological targets. These studies have utilized molecular docking simulations and quantum mechanical calculations to predict how the compound interacts with proteins at the molecular level.

The development of 1-(2-Aminopyrimidin-4-Yl)Methylazetidine-2-Carboxamide has been supported by numerous research articles published in reputable scientific journals. These publications highlight its potential as a versatile building block for drug discovery and its role in advancing our understanding of complex biological systems.

In conclusion, CAS No. 2171728-70-2, or 1-(2-Aminopyrimidin-4-Yl)Methylazetidine-2-Carboxamide, represents a significant advancement in chemical research with promising applications in medicine and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for scientists working on innovative therapeutic solutions.